Cas no 1361717-85-2 (2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361717-85-2
• MF: C₁₁H₅Cl₄NO
• MW: 308.975498914719
• CID: 4919830
• Update Time: 2025-10-30

2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4NO/c12-5-1-7(10(14)9(13)2-5)8-3-6(17)4-16-11(8)15/h1-4,17H
• InChI Key： SFWHKXZJQVWYHB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=NC=C(C=1)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 5
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine

Professional Introduction to 2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361717-85-2)

2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361717-85-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including chloro and hydroxyl groups, as well as a trichlorophenyl moiety, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural configuration of 2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine encompasses a combination of electron-withdrawing and electron-donating groups, which can influence its reactivity and interaction with biological targets. The chloro substituents at the 2- and 3-positions enhance the electrophilicity of the pyridine ring, making it susceptible to nucleophilic substitution reactions. Concurrently, the hydroxyl group at the 5-position introduces polarity and potential hydrogen bonding capabilities, which can modulate its solubility and binding affinity. The trichlorophenyl group further contributes to the compound's lipophilicity and electronic distribution, influencing its metabolic stability and pharmacokinetic profile.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. Studies have demonstrated that compounds featuring chloro and hydroxyl functionalities in the pyridine scaffold often exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways. For instance, derivatives of this nature have been investigated for their roles in modulating kinases, phosphodiesterases, and other therapeutic targets relevant to oncology and inflammatory diseases.

One of the most compelling aspects of 2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine is its utility as a building block in medicinal chemistry. The compound's versatile reactivity allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the synthesis of more complex molecules with tailored biological properties. Researchers have leveraged these synthetic strategies to develop novel analogs with enhanced potency and selectivity against specific disease markers.

Recent advancements in computational chemistry have also shed light on the structural optimization of such pyridine derivatives. Molecular modeling studies suggest that fine-tuning the electronic distribution by strategically positioning substituents can significantly improve binding affinity to biological targets. For example, computational analyses indicate that the interplay between the chloro groups and hydroxyl moiety in 2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine may contribute to its observed bioactivity by forming optimal hydrogen bonding networks with protein receptors.

The synthesis of 2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include chlorination reactions at specific positions on the pyridine ring followed by selective hydroxylation. The introduction of the trichlorophenyl group often requires careful control over reaction conditions to ensure regioselectivity and high yield. These synthetic protocols underscore the importance of precision in chemical synthesis when dealing with complex molecular architectures.

From a pharmaceutical perspective, the potential applications of 2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine are vast. Its structural features make it a promising candidate for developing drugs targeting neurological disorders, where modulation of neurotransmitter systems is crucial. Additionally, its ability to interact with enzymes involved in metabolic pathways positions it as a candidate for anti-diabetic and anti-inflammatory therapies. Ongoing research is exploring its efficacy in preclinical models to validate these hypotheses further.

The compound's stability under various storage conditions is another critical consideration in pharmaceutical development. Studies have indicated that 2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine maintains its integrity under controlled temperatures and inert atmospheres, ensuring its suitability for industrial-scale production and formulation into drug products. This stability is essential for maintaining batch-to-batch consistency and ensuring patient safety.

In conclusion,2-Chloro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361717-85-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development are vast and continue to be explored through both experimental synthesis and computational modeling. As research progresses，this compound is poised to play an integral role in addressing unmet medical needs across multiple therapeutic areas.